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Compound of Interest

Compound Name: CS17919

Cat. No.: B15611225 Get Quote

An in-depth search has revealed no publicly available information regarding an antibody with

the specific designation "CS17919". Consequently, details regarding its isotype and clonality

could not be determined.

Scientific literature and commercial datasheets do not contain references to a "CS17919"

antibody. This suggests that "CS17919" may be an internal research code, a catalog number

that is not widely indexed, or a misidentified designation. Without further details, such as the

target antigen, the developing institution, or related publications, it is not possible to provide the

requested technical guide, including data tables, experimental protocols, and visualizations.

General information on antibody isotypes and clonality can be provided to understand these

fundamental concepts in immunology and antibody engineering.

Antibody Isotype
The isotype of an antibody is determined by the constant region of its heavy chain. In

mammals, there are five main isotypes:

IgG (Immunoglobulin G): The most abundant isotype in serum, playing a key role in

opsonization, complement activation, and antibody-dependent cell-mediated cytotoxicity

(ADCC). It has four subclasses in humans (IgG1, IgG2, IgG3, and IgG4).

IgM (Immunoglobulin M): Typically exists as a pentamer, making it highly effective at

complement activation. It is the first antibody produced during a primary immune response.
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IgA (Immunoglobulin A): The primary antibody found in mucosal secretions, providing a first

line of defense against inhaled and ingested pathogens. It exists as a monomer in serum

and a dimer in secretions.

IgE (Immunoglobulin E): Involved in allergic reactions and defense against parasites. It binds

to Fc receptors on mast cells and basophils.

IgD (Immunoglobulin D): Found in low levels in serum, its primary function is as a B cell

receptor.

Antibody Clonality
Clonality refers to the origin of the antibody-producing B cells.

Monoclonal Antibodies (mAbs): Produced by a single B cell clone, meaning they are identical

and recognize a single epitope on an antigen. Their high specificity makes them valuable

tools for research, diagnostics, and therapeutics.

Polyclonal Antibodies (pAbs): A heterogeneous mixture of antibodies derived from different B

cell clones. They recognize multiple epitopes on a single antigen, which can be

advantageous for applications requiring signal amplification, such as Western blotting and

immunoprecipitation.

To proceed with a detailed technical guide as requested, a valid and publicly referenced

antibody identifier is required.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611225?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

